Cas no 869949-43-9 (N-(3-Bromobenzyl)-2-methylpropan-1-amine)

N-(3-Bromobenzyl)-2-methylpropan-1-amine is a brominated aromatic amine derivative characterized by its versatile reactivity and structural utility in organic synthesis. The compound features a 3-bromobenzyl group attached to a branched isobutylamine moiety, offering a balance of steric and electronic properties for selective functionalization. Its bromine substituent enables further derivatization via cross-coupling reactions, while the secondary amine group serves as a potential ligand or intermediate in pharmaceutical and agrochemical applications. The compound's stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecular architectures in medicinal chemistry and materials science.
N-(3-Bromobenzyl)-2-methylpropan-1-amine structure
869949-43-9 structure
Product Name:N-(3-Bromobenzyl)-2-methylpropan-1-amine
CAS No:869949-43-9
MF:C11H16BrN
MW:242.155442237854
CID:871488
PubChem ID:964815
Update Time:2025-05-21

N-(3-Bromobenzyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Bromobenzyl)-2-methylpropan-1-amine
    • (3-bromobenzyl)isobutylamine(SALTDATA: HCl)
    • N-[(3-bromophenyl)methyl]-2-methylpropan-1-amine
    • 869949-43-9
    • DTXSID10359470
    • SCHEMBL19657686
    • AN-465/42245345
    • N-(3-bromobenzyl)-N-isobutylamine
    • CHEMBL4962171
    • (3-Bromobenzyl)isobutylamine x1hcl
    • EN300-167286
    • AKOS000226773
    • (3-BROMOBENZYL)ISOBUTYLAMINE
    • MFCD04482541
    • [(3-bromophenyl)methyl](2-methylpropyl)amine
    • MDL: MFCD04482541
    • Inchi: 1S/C11H16BrN/c1-9(2)7-13-8-10-4-3-5-11(12)6-10/h3-6,9,13H,7-8H2,1-2H3
    • InChI Key: OZSYRXACIOOTAA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CNCC(C)C

Computed Properties

  • Exact Mass: 241.04700
  • Monoisotopic Mass: 241.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 283°C at 760 mmHg
  • Flash Point: 125°C
  • Refractive Index: 1.53
  • PSA: 12.03000
  • LogP: 3.58560

N-(3-Bromobenzyl)-2-methylpropan-1-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-(3-Bromobenzyl)-2-methylpropan-1-amine Pricemore >>

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